Cas no 385786-05-0 (2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine)

• Product Name: 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine
• CAS No: 385786-05-0
• MF: C₂₃H₂₀ClNO₂S
• MW: 409.92840385437
• CID: 5025692
• Update Time: 2025-05-28

2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine
• STL487128
• UPCMLD0ENAT5468385:001
• ST50037727
• Z56174684
• 2-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepine
• 4-[2-(4-chlorophenyl)(2H,3H-benzo[b]1,4-thiazepin-4-yl)]-1,2-dimethoxybenzene
• 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine

• Inchi： 1S/C23H20ClNO2S/c1-26-20-12-9-16(13-21(20)27-2)19-14-23(15-7-10-17(24)11-8-15)28-22-6-4-3-5-18(22)25-19/h3-13,23H,14H2,1-2H3
• InChI Key： WPEGJGKWKSSFRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(C2C=CC(=C(C=2)OC)OC)=NC2C=CC=CC=2S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• XLogP3: 5.6
• Topological Polar Surface Area: 56.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine

Recent Advances in the Study of 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine (CAS: 385786-05-0)

The compound 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine (CAS: 385786-05-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazepine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and structural optimization of 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine to enhance its bioactivity and selectivity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improved the yield and purity of the compound, facilitating further pharmacological evaluations. The study highlighted the importance of the 3,4-dimethoxyphenyl moiety in modulating the compound's interaction with target proteins, particularly in the context of calcium channel modulation.

Pharmacological investigations have revealed that this benzothiazepine derivative exhibits promising activity as a calcium channel blocker, with potential applications in cardiovascular diseases. In vitro studies demonstrated its ability to inhibit L-type calcium channels in cardiomyocytes, suggesting a possible role in managing hypertension and arrhythmias. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and calcium channel subunits, offering a structural basis for further optimization.

Beyond its cardiovascular effects, recent research has explored the neuroprotective potential of 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine. A 2024 study published in Neuropharmacology reported that the compound attenuated oxidative stress and neuronal apoptosis in models of ischemic stroke, possibly through modulation of NMDA receptor activity. These findings open new avenues for the development of neuroprotective agents based on the benzothiazepine scaffold.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to investigate prodrug strategies and formulation approaches to improve its drug-like properties. Furthermore, comprehensive toxicity assessments are ongoing to ensure the safety profile of the compound before advancing to clinical trials.

In conclusion, 2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,3-dihydro-1,5-benzothiazepine (CAS: 385786-05-0) represents a promising scaffold for drug discovery with multiple potential therapeutic applications. Continued research efforts are needed to optimize its pharmacological properties and translate these findings into clinically viable treatments. The compound's unique structural features and diverse biological activities make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.